2-Chloro-6-methylpyridin-4-ol
Description
“2-Chloro-6-methylpyridin-4-ol” is a chemical compound with the molecular formula C6H6ClNO . It is a solid substance . The exact description and usage of this compound are not widely documented, but it’s likely used in various chemical reactions and syntheses .
Molecular Structure Analysis
The molecular structure of “2-Chloro-6-methylpyridin-4-ol” consists of a pyridine ring with a chlorine atom at the 2nd position, a methyl group at the 6th position, and a hydroxyl group at the 4th position . The InChI key for this compound is QNANRGHPXMUJQC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“2-Chloro-6-methylpyridin-4-ol” is a solid substance . It has a molecular weight of 143.57 . Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.Scientific Research Applications
Synthesis of Polysubstituted Heterocycles
“2-Chloro-6-methylpyridin-4-ol” can be used in the synthesis of novel families of polysubstituted heterocycles with useful biological properties and pharmaceutical applications . These compounds are important materials in organic chemistry and in the life science industries .
Nucleophilic Substitution Reactions
This compound can participate in nucleophilic substitution reactions. For instance, it can react with pentafluoro- and pentachloropyridines . The product of this reaction is 2,3,5,6-tetrafluoro-4-[(6-methylpyridin-2-yl)oxy]pyridine .
Synthesis of Polyfunctional Pyridine Derivatives
“2-Chloro-6-methylpyridin-4-ol” can be used as a starting material for the synthesis of a wide range of polyfunctional pyridine derivatives . These derivatives have various applications in the field of organic chemistry .
Synthesis of Macrocycles
This compound can also be used in the synthesis of macrocycles . Macrocycles are large ring-shaped molecules that have applications in various fields, including drug discovery and materials science .
Reactivity Studies
“2-Chloro-6-methylpyridin-4-ol” can be used in reactivity studies. For example, it can react as an ambident nucleophile, providing a mixture of products arising from attack at both the oxygen and the nitrogen atoms .
Structural Analysis
The structures of compounds synthesized using “2-Chloro-6-methylpyridin-4-ol” can be confirmed by various techniques such as IR spectroscopy, 1H, 13C, and 19F NMR spectroscopy, as well as elemental analysis and X-ray crystallography .
properties
IUPAC Name |
2-chloro-6-methyl-1H-pyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO/c1-4-2-5(9)3-6(7)8-4/h2-3H,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSODQDCJLIYQNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C=C(N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-methylpyridin-4-ol | |
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